Cas no 2225142-44-7 ({3,3-dimethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine)

• Product Name: {3,3-dimethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine
• CAS No: 2225142-44-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 4786978
• PubChem ID: 137963834
• Update Time: 2025-11-01

{3,3-dimethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• (3,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine
• {3,3-dimethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine

• Inchi： 1S/C8H15NO/c1-7(2)6-3-8(4-6,5-9)10-7/h6H,3-5,9H2,1-2H3
• InChI Key： MXKPKMTUXCUVOD-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C2CC1(CN)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 0.2
• Topological Polar Surface Area: 35.2

Additional information on {3,3-dimethyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine

Comprehensive Guide to {3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine (CAS No. 2225142-44-7)

{3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine (CAS No. 2225142-44-7) is a specialized bicyclic organic compound that has garnered significant interest in pharmaceutical and material science research. This compound features a unique 2-oxabicyclo[2.1.1]hexane scaffold, which is increasingly studied for its potential applications in drug discovery and polymer chemistry. The presence of the methanamine functional group further enhances its reactivity, making it a versatile intermediate for synthetic modifications.

The structural uniqueness of {3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine lies in its bridged bicyclic system, which offers steric and electronic properties that are valuable in designing bioactive molecules. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, a hot topic in modern organic chemistry. The compound's 3,3-dimethyl substitution also contributes to its stability, making it suitable for various experimental conditions.

In recent years, the demand for novel bicyclic compounds like {3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine has surged due to their applications in medicinal chemistry. For instance, similar scaffolds have been explored for their role in developing central nervous system (CNS) therapeutics, a trending research area. The compound's ability to cross the blood-brain barrier (BBB) is a subject of ongoing investigation, aligning with the growing focus on neurodegenerative disease treatments.

From a synthetic perspective, {3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine can be synthesized via ring-closing metathesis or intramolecular cyclization strategies, both of which are widely discussed in academic forums. Its oxabicyclo[2.1.1]hexane core is also relevant to the development of bioactive polymers, a niche but rapidly expanding field. These polymers are being studied for applications in drug delivery systems and tissue engineering, which are among the most searched topics in biomaterials science.

The commercial availability of {3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine (CAS No. 2225142-44-7) is limited, but its potential has attracted attention from specialty chemical suppliers. Researchers often inquire about its purity specifications, solubility data, and handling protocols, which are critical for experimental reproducibility. The compound's stability under various pH conditions is another frequently asked question, reflecting its relevance in formulation science.

In summary, {3,3-dimethyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine represents a promising candidate for multiple high-impact applications. Its structural features align with current trends in drug design, material science, and green chemistry, making it a compound worth watching in the coming years. As research progresses, its role in addressing challenges like sustainable synthesis and targeted therapy will likely become even more prominent.